(4-Tert-butylphenyl) 1,3-dimethyl-2,4-dioxopyrimidine-5-sulfonate

• IUPAC Name: (4-tert-butylphenyl) 1,3-dimethyl-2,4-dioxopyrimidine-5-sulfonate
• InChI: InChI=1S/C16H20N2O5S/c1-16(2,3)11-6-8-12(9-7-11)23-24(21,22)13-10-17(4)15(20)18(5)14(13)19/h6-10H,1-5H3
• InChI Key: KBQDGGPODICPAQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)OS(=O)(=O)C2=CN(C(=O)N(C2=O)C)C
• Molecular Formula: C16H20N2O5S
• Molecular Weight: 352.4 g/mol
• CAS No.: 869071-16-9

Description

(4-Tert-butylphenyl) 1,3-dimethyl-2,4-dioxopyrimidine-5-sulfonate is a useful research compound. Its molecular formula is C16H20N2O5S and its molecular weight is 352.41. The purity is usually 95%.
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Scientific Research Applications

Chiral Synthesis and N-Heterocycles

Chiral sulfinamides, such as tert-butanesulfinamide, are pivotal in stereoselective synthesis, offering pathways to create structurally diverse N-heterocycles, which are integral to natural products and therapeutically significant compounds. The utility of tert-butanesulfinamide in asymmetric synthesis highlights the potential applications of structurally related compounds like (4-Tert-butylphenyl) 1,3-dimethyl-2,4-dioxopyrimidine-5-sulfonate in facilitating the generation of chiral centers, crucial for pharmaceutical development (Philip et al., 2020).

Environmental Persistence and Bioactivity of Phenolic Derivatives

Studies on 2,4-Di-tert-butylphenol and its analogs, which share a phenolic core with this compound, reveal the environmental persistence and bioactivity of such compounds. These derivatives exhibit toxicity across various organisms, indicating the importance of understanding the environmental fate and biological interactions of phenolic sulfonates (Zhao et al., 2020).

Antioxidant Properties and Environmental Impact

The environmental occurrence, fate, and toxicity of synthetic phenolic antioxidants, including compounds structurally similar to this compound, have been extensively studied. These investigations shed light on the antioxidant properties of such compounds and their potential environmental impacts, highlighting the need for novel compounds with reduced toxicity and environmental persistence (Liu & Mabury, 2020).

Sulfonamide Applications in Medicine and Environment

Sulfonamide compounds, including derivatives like this compound, have found extensive use in medicine as antibacterial, antiviral, and anticancer agents. This versatility underscores the compound's potential in developing new therapeutic agents and environmental studies, especially considering the sulfonamide group's role in various biological activities (Gulcin & Taslimi, 2018).